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Compound of Interest

2-Amino-1,3-
Compound Name:
bis(carboxylethoxy)propane

Cat. No.: B604946

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and operational
integrity. This guide provides a comprehensive, step-by-step procedure for the safe disposal of
2-Amino-1,3-bis(carboxylethoxy)propane, ensuring compliance with safety regulations and
minimizing environmental impact.

Hazard Identification and Safety Summary

2-Amino-1,3-bis(carboxylethoxy)propane hydrochloride is classified as a hazardous
substance. Understanding its primary hazards is the first step in safe handling and disposal.
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Hazard Statement

GHS Classification

Precautionary Measures

H302: Harmful if swallowed

Acute toxicity, oral (Category
4)

P270: Do not eat, drink or
smoke when using this

product. P330: Rinse mouth.

H315: Causes skin irritation

Skin corrosion/irritation

(Category 2)

P280: Wear protective
gloves/protective clothing.
P302+P352: IF ON SKIN:
Wash with plenty of soap and

water.

H319: Causes serious eye

irritation

Serious eye damage/eye

irritation (Category 2A)

P280: Wear eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

H335: May cause respiratory

irritation

Specific target organ toxicity,
single exposure; Respiratory

tract irritation (Category 3)

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp
ray. P304+P340: IF INHALED:
Remove victim to fresh air and
keep at rest in a position

comfortable for breathing.

Disposal Protocol

The primary directive for the disposal of 2-Amino-1,3-bis(carboxylethoxy)propane is to

adhere to local, state, and federal regulations.[1] The following protocol provides a general
framework for its safe disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate PPE to
mitigate exposure risks.
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e Gloves: Chemical-resistant gloves (e.g., nitrile rubber).
o Eye Protection: Safety glasses with side-shields or goggles.
o Lab Coat: A standard laboratory coat to protect clothing and skin.

o Respiratory Protection: If working in a poorly ventilated area or if there is a risk of generating
dust or aerosols, use a NIOSH-approved respirator.

Step 2: Waste Collection

e Unused Material: If disposing of the original product, keep it in its original, tightly sealed
container. Do not mix it with other waste chemicals.

o Contaminated Materials: Any materials used to clean up spills of 2-Amino-1,3-
bis(carboxylethoxy)propane, such as absorbent pads, contaminated gloves, or labware,
should be collected in a separate, clearly labeled, and sealed container.

Step 3: Spill Management

In the event of a spill, follow these procedures to minimize hazards and prevent environmental
contamination.

o Ventilate the Area: Ensure adequate ventilation to disperse any vapors or dust.
o Contain the Spill: Prevent the spill from spreading or entering drains or water courses.[1]

o Absorb Liquids: For liquid spills, use an inert, finely-powdered liquid-binding material such as
diatomite or universal binders.[1]

o Collect Absorbed Material: Carefully scoop the absorbed material into a designated, sealable
waste container.

o Decontaminate Surfaces: Scrub the affected surfaces and any contaminated equipment with
alcohol.[1]

» Dispose of Contaminated Materials: All materials used for cleanup should be disposed of as
hazardous waste according to the procedures outlined in this guide.
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Step 4: Waste Storage
» Store waste containers in a designated, secure area, away from incompatible materials.
e The storage area should be cool, dry, and well-ventilated.

e Ensure all waste containers are clearly labeled with the chemical name and associated
hazards.

Step 5: Final Disposal

e The final disposal of 2-Amino-1,3-bis(carboxylethoxy)propane must be conducted through
a licensed hazardous waste disposal company.

e Provide the disposal company with a copy of the Safety Data Sheet (SDS) to ensure they
have all the necessary information for safe handling and disposal.

» Never dispose of this chemical down the drain or in the regular trash.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for 2-Amino-1,3-
bis(carboxylethoxy)propane.

Final Disposal

Handle Spills with
Inert Absorbent

Click to download full resolution via product page

Caption: Disposal workflow for 2-Amino-1,3-bis(carboxylethoxy)propane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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